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Compound of Interest

Compound Name: Methyl benzenesulfonate

Cat. No.: B196065

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties,
experimental protocols, and key applications of Methyl benzenesulfonate (CAS 80-18-2).

Compound Identification

Methyl benzenesulfonate is an organic compound, specifically the methyl ester of
benzenesulfonic acid.[1][2] It is primarily utilized as a reagent in organic synthesis, particularly
as a methylating agent for various chemical intermediates.[1][3] It is recognized for its role in
the production of pharmaceuticals and dyes.[4][5]
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Identifier Value

CAS Number 80-18-2[1][2][4][6][7]

Chemical Name Methyl benzenesulfonate[1][2][7]
Synonyme Benzenesulfonic acid methyl ester, Methyl

besylate, BSM[1][3][4]

Molecular Formula C7HsOsS[1][2][7]

Molecular Weight 172.20 g/mol [8]

SMILES COS(=0)(=0)clcccecll]

InChl Key CZXGXYBOQYQXQD-UHFFFAOYSA-N[1]

Physical and Chemical Properties

The physical and chemical data for Methyl benzenesulfonate are summarized below. These
properties are crucial for its handling, storage, and application in experimental settings.

Table 2.1: Physical Properties

Property Value Source(s)
Appearance Colorless to pale yellow liquid [1112114]

Odor Sweet, aromatic, penetrating [1][9]

Melting Point -4°C [4][10][11]
Boiling Point ~280 °C (at 760 mmHg) [12]

147-150 °C (at 13 mmHg) [10][11]

Density ~1.27 - 1.3 g/mL [41191[10]
Refractive Index ~1.514 - 1.518 (at 20°C) [6][10][11][13]
Flash Point 143 °C [71[10][11]

Table 2.2: Solubility and Stability
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Property Description Source(s)
Solubility in Water Insoluble / Immiscible [4191110]1[12]
o ) Soluble/miscible in ethanol,
Solubility in Organic Solvents [4115][10]
ether, chloroform, methanol
Stable under normal
Stability [7]

temperatures and pressures

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases

[5117]

Storage

Store in a cool, dry, well-
ventilated area away from
moisture. Recommended

storage at 2-8°C.

[4161(8]

Experimental Protocols

Detailed methodologies for the determination of key physical properties and purity are outlined

below.

Protocol for Boiling Point Determination (Capillary

Method)

This method determines the boiling point of a liquid by observing the temperature at which its

vapor pressure equals the atmospheric pressure.[14][15][16]

Apparatus:

Thiele tube or oil bath

Thermometer (appropriate range)
Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)
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Heat source (e.g., Bunsen burner or hot plate)
Liquid paraffin or heating oil

Stand and clamps

Procedure:

Sample Preparation: Place a few milliliters of Methyl benzenesulfonate into the small test
tube.[15][16]

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid and the sealed end pointing upwards.[14][16]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.[14]

Heating: Immerse the assembly in a Thiele tube or oil bath. Heat the apparatus slowly and
uniformly.[14][17]

Observation: As the liquid heats, air trapped in the capillary tube will slowly exit. Upon
reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
capillary's open end.[14][17]

Temperature Reading: Note the temperature at which this rapid stream of bubbles is
observed. This is the boiling point of the liquid. For higher accuracy, remove the heat source
and note the temperature at which the bubbling stops and the liquid begins to enter the
capillary tube.[14]

Protocol for Purity Assessment by Gas Chromatography
(GC)

Gas chromatography is a standard technique used to separate and analyze volatile

compounds, providing a quantitative assessment of a sample's purity.[18][19][20]

Apparatus:
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Gas Chromatograph (GC) system with a Flame lonization Detector (FID)

Appropriate capillary column (e.g., DB-624 or similar polarity)

Inert carrier gas (e.g., Nitrogen, Helium)[19][20]

Volumetric flasks and syringes

Suitable solvent (e.g., Methanol)
Procedure:

o Sample Preparation: Prepare a dilute solution of Methyl benzenesulfonate in a suitable
solvent (e.g., methanol). The concentration should be within the linear range of the detector.

e Instrument Setup:
o Set the injector and detector temperatures (e.g., 180°C and 200°C, respectively).

o Program the column oven temperature. An example program could be an initial
temperature of 150°C held for a set time, followed by a temperature ramp.

o Set the carrier gas flow rate and the split ratio (e.g., 1:50).

« Injection: Inject a small, precise volume (e.g., 0.5-1.0 pL) of the prepared sample into the GC
inlet.

o Data Acquisition: A chromatogram is generated, displaying peaks corresponding to the
different components of the sample as they elute from the column. The time taken for a
component to elute is its retention time.[19]

e Purity Calculation: The purity is determined by the area normalization method. The area
under each peak is integrated. The percent purity of Methyl benzenesulfonate is calculated
by dividing its peak area by the total area of all peaks (excluding the solvent peak) and
multiplying by 100.[18]

o % Purity = (Area_Methyl benzenesulfonate / Total _Peak_Area) * 100
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Logical and Experimental Workflows

Visualizations of key processes involving Methyl benzenesulfonate are provided below using
the DOT language.

Workflow for Use as a Methylating Agent

Methyl benzenesulfonate is an effective methylating agent used in the synthesis of various
organic intermediates, such as in the preparation of theobromine from 3-methylxanthine.[21]
[22]

Product Isolation

) 6. Purify Final Methylated Product
5. Wash with Solvent (e.0., Recrystallization) (e.g.. Theobromine)

4. Filter Product }—»

Click to download full resolution via product page

Workflow for a typical methylation reaction.

Experimental Workflow for Purity Analysis via GC

This diagram illustrates the logical steps involved in determining the purity of a Methyl
benzenesulfonate sample using Gas Chromatography.
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Logical workflow for GC purity analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Methyl Benzenesulfonate (CAS 80-18-
2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196065#cas-80-18-2-physical-and-chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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